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Compound of Interest

Compound Name: 2,3,6-Trichlorophenol

Cat. No.: B165527 Get Quote

For Immediate Reference: Key Safety and Handling Information for 2,3,6-Trichlorophenol

This guide provides critical safety protocols and logistical information for researchers,

scientists, and drug development professionals handling 2,3,6-Trichlorophenol. Adherence to

these procedures is essential for ensuring personal safety and proper disposal.

1. Health Hazards and Physical Properties

2,3,6-Trichlorophenol is a colorless to white or brown solid with a pungent, phenolic odor.[1] It

is classified as harmful if swallowed and causes skin and serious eye irritation.[2] In animal

studies, related compounds have been linked to liver and kidney damage, and convulsions with

high-dose exposure.[1][3] It is a combustible solid and can form explosive vapor/air mixtures

above its flash point of 79°C.[4] When heated to decomposition, it emits toxic and corrosive

fumes, including hydrogen chloride.[4]
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Property Value Source

CAS Number 933-75-5 [2]

Molecular Formula C6H3Cl3O PubChem

Molecular Weight 197.45 g/mol [2]

Appearance
Colorless crystals with a

characteristic odor.
[5]

Boiling Point 272 °C [5]

Melting Point 131 to 135 °F (55 to 57 °C) CAMEO Chemicals

Flash Point 79 °C (174.2 °F) (closed cup) [4]

Solubility in Water Insoluble [5]

Oral LD50 (Rat) 500 mg/kg (ATE) [2]

2. Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 2,3,6-Trichlorophenol. The following

equipment should be used to minimize exposure.
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PPE Category Specification Rationale

Hand Protection

Wear protective gloves.

Specific material and thickness

should be determined based

on the nature and duration of

the task. Consult with safety

equipment suppliers for

recommendations.

Prevents skin contact, which

can cause irritation.[2]

Eye and Face Protection

Use splash-proof safety

goggles or a full-face

respirator. Safety glasses with

side-shields conforming to

EN166 are a minimum

requirement.

Protects against serious eye

irritation from splashes or dust.

[5][6]

Respiratory Protection

For weighing and diluting the

neat chemical, a NIOSH-

approved half-face respirator

with an organic vapor/acid gas

cartridge and a dust/mist filter

is recommended. A full-face

respirator can provide both eye

and respiratory protection.

Prevents inhalation of harmful

airborne particles.[5]

Skin and Body Protection

Wear disposable Tyvek-type

sleeves taped to gloves, or full

disposable protective clothing.

Lab coats or gowns should be

worn.

Minimizes skin contact.

Contaminated clothing should

be segregated and properly

disposed of.[5]

3. Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2,3,6-Trichlorophenol is crucial for safety.

Preparation:
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Designated Area: Conduct all work with 2,3,6-Trichlorophenol in a well-ventilated area,

preferably within a chemical fume hood.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.

PPE Donning: Put on all required PPE as specified in the table above before handling the

chemical.

Handling:

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[6]

Weighing and Transfer: When weighing or transferring the substance, use appropriate tools

(e.g., spatulas) to minimize dispersal.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid

splashing.

Spill Response:

Evacuate: In case of a spill, evacuate non-essential personnel from the area.

Control Ignition Sources: Remove all sources of ignition.

Containment: For small spills, dampen the solid material with 60-70% ethanol and transfer it

to a suitable, sealed container.[7] Use absorbent paper dampened with the same solution to

clean up any remaining material.[7]

Decontamination: Wash all contaminated surfaces with 60-70% ethanol followed by a soap

and water solution.[7]

Reporting: Report all spills to the appropriate environmental health and safety personnel.

4. Disposal Plan

Proper disposal of 2,3,6-Trichlorophenol and associated waste is critical to prevent

environmental contamination.
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Waste Segregation:

Chemical Waste: Unused 2,3,6-Trichlorophenol and solutions containing it should be

collected in a designated, labeled, and sealed hazardous waste container.

Contaminated Materials: All disposable PPE (gloves, sleeves, etc.), absorbent materials from

spills, and contaminated labware should be placed in a sealed, vapor-tight plastic bag for

disposal as hazardous waste.[7]

Disposal Method:

Licensed Disposal Company: Arrange for the disposal of all 2,3,6-Trichlorophenol waste

through a licensed hazardous waste disposal company.

Incineration: Incineration, potentially after mixing with a combustible fuel, is a preferred

method.[5] This process must be carried out in an approved incinerator equipped with an

acid scrubber to neutralize the resulting halo acids.[5]

Local Regulations: Always consult and adhere to local, regional, and national environmental

regulations for chemical waste disposal.[2]

Experimental Workflow for Handling 2,3,6-Trichlorophenol
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Safe Handling Workflow for 2,3,6-Trichlorophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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